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Compound of Interest |

Compound Name: 3-Chloro-4-(2-ethylphenoxy)aniline
CAS No.: 946775-36-6
Cat. No.: B1329081

Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 3-Chloro-4-(2-ethylphenoxy)aniline was
found. The following disposal procedures are based on safety data for structurally similar
chlorinated and aromatic amine compounds. Researchers must consult their institution's
Environmental Health and Safety (EHS) department for specific guidance and to ensure
compliance with local, state, and federal regulations.

The proper disposal of 3-Chloro-4-(2-ethylphenoxy)aniline, a halogenated aromatic amine, is
critical to ensure the safety of laboratory personnel and to prevent environmental
contamination.[1][2] This class of compounds is generally considered hazardous waste and
requires careful handling and disposal.[3]

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is imperative to wear appropriate Personal
Protective Equipment (PPE). This includes, but is not limited to:

o Eye Protection: Chemical safety goggles or a face shield.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).
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» Body Protection: A lab coat or chemical-resistant apron.

o Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of dust or vapors.[3]

Step-by-Step Disposal Protocol
o Waste Identification and Segregation:

o Identify 3-Chloro-4-(2-ethylphenoxy)aniline waste and keep it separate from other
chemical waste streams to prevent hazardous reactions.[2]

o Do not mix with non-halogenated organic waste or other incompatible materials.[3]
o Containerization:

o Place the waste in a designated, properly labeled, and sealed container. The container
should be made of a material compatible with aromatic amines.

o The label should clearly state "Hazardous Waste" and include the chemical name: "3-
Chloro-4-(2-ethylphenoxy)aniline".

o Storage:

o Store the sealed waste container in a cool, dry, and well-ventilated area, away from direct
sunlight and sources of ignition.

o Ensure the storage area is designated for hazardous chemical waste and is inaccessible
to unauthorized personnel.

e Disposal:

o Contact your institution's EHS department or a licensed hazardous waste disposal
company to arrange for pickup and disposal.[2]

o The primary recommended method of disposal for chlorinated anilines is incineration in a
licensed hazardous waste incinerator equipped with an afterburner and scrubber to
neutralize harmful combustion byproducts like hydrogen chloride gas.[3]
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o Never dispose of 3-Chloro-4-(2-ethylphenoxy)aniline down the drain or in regular trash,
as it is very toxic to aquatic life and can cause long-term adverse effects in the
environment.[3]

e Decontamination:

o Thoroughly decontaminate any equipment or surfaces that have come into contact with
the chemical using an appropriate solvent (e.g., ethanol or acetone), followed by soap and
water.

o Dispose of all contaminated materials, including empty containers and cleaning supplies,
as hazardous waste.[1][3]

Quantitative Data Summary

Due to the absence of a specific SDS for 3-Chloro-4-(2-ethylphenoxy)aniline, the following
table provides a summary of hazard classifications based on similar chlorinated aniline
compounds. These should be treated as general guidelines.
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Hazard Classification

GHS Category (Based on
Analogs)

Description

Acute Toxicity (Oral)

Category 3 or 4

Toxic or Harmful if swallowed.

[4]

Acute Toxicity (Dermal) Category 3 Toxic in contact with skin.[4]
Acute Toxicity (Inhalation) Category 3 Toxic if inhaled.[4]

Skin Corrosion/Irritation Category 2 Causes skin irritation.
Serious Eye Damage/Irritation Category 2 Causes serious eye Irftation.

[5]

Carcinogenicity

IARC Group 2B (for 4-

chloroaniline)

Possibly carcinogenic to

humans.[4]

Hazardous to the Aquatic

Environment (Acute)

Category 1

Very toxic to aquatic life.[3]

Hazardous to the Aquatic

Environment (Chronic)

Category 1

Very toxic to aquatic life with

long lasting effects.[3]

Experimental Protocols

As this document provides disposal procedures rather than experimental results, there are no

experimental protocols to report.

Disposal Workflow Diagram

The following diagram illustrates the general decision-making process for the disposal of 3-

Chloro-4-(2-ethylphenoxy)aniline.

Click to download full resolution via product page

Caption: Disposal workflow for 3-Chloro-4-(2-ethylphenoxy)aniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1329081?utm_src=pdf-custom-synthesis#bc-rfq
https://datasheets.scbt.com/sc-356883.pdf
https://collectandrecycle.com/chemical-waste-disposal/amine/
https://www.oxfordlabfinechem.com/msds/(C-02603)%203-CHLORO%20ANILINE.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/477222
https://www.fishersci.com/store/msds?partNumber=AC146500010&productDescription=3-CHLORO-4-METHYLANILINE+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1329081/docs#proper-disposal-of-3-chloro-4-2-ethylphenoxy-aniline-a-procedural-guide
https://www.benchchem.com/product/b1329081/docs#proper-disposal-of-3-chloro-4-2-ethylphenoxy-aniline-a-procedural-guide
https://www.benchchem.com/product/b1329081/docs#proper-disposal-of-3-chloro-4-2-ethylphenoxy-aniline-a-procedural-guide
https://www.benchchem.com/product/b1329081/docs#proper-disposal-of-3-chloro-4-2-ethylphenoxy-aniline-a-procedural-guide
https://www.benchchem.com/product/b1329081?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329081?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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